Cas no 259522-22-0 (4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol)

• Product Name: 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol
• CAS No: 259522-22-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 3053661
• PubChem ID: 44369509
• Update Time: 2025-06-14

4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol
• 4-(5-chloropyridin-2-yl)-1-methylpiperidin-4-ol
• 4-Piperidinol, 4-(6-chloro-3-pyridinyl)-1-methyl-
• 4-(6-CHLORO-3-PYRIDINYL)-1-METHYL-4-PIPERIDINOL

• Inchi： 1S/C11H15ClN2O/c1-14-6-4-11(15,5-7-14)9-2-3-10(12)13-8-9/h2-3,8,15H,4-7H2,1H3
• InChI Key： VFEQGPWOWNVVQB-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2=CC=C(Cl)N=C2)(O)CC1

Computed Properties

• Exact Mass: 226.087
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 376.9±42.0 °C(Predicted)
• pka: 13.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol

Comprehensive Overview of 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol (CAS No. 259522-22-0): Properties, Applications, and Research Insights

The compound 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol (CAS No. 259522-22-0) is a chemically significant molecule with a unique structural framework combining a chloropyridine moiety and a methylpiperidin-ol group. This hybrid structure has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chlorine and hydroxyl functional groups enhances its reactivity, making it valuable for synthesizing derivatives with tailored biological activities.

In recent years, the demand for heterocyclic compounds like 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for neurological and metabolic disorder therapeutics, aligning with the growing focus on central nervous system (CNS) targets. Additionally, its chloropyridine segment is frequently explored in pesticide formulations, addressing global concerns about sustainable agriculture.

The synthesis of CAS No. 259522-22-0 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for industrial and academic use. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) further broadens its utility in laboratory settings.

From an SEO perspective, users frequently search for terms like "4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol uses", "CAS 259522-22-0 suppliers", and "chloropyridine derivatives in medicine". These queries reflect the compound's relevance in both commercial and scientific communities. Environmental and green chemistry trends also influence discussions, with emphasis on eco-friendly synthesis methods for such intermediates.

Ongoing studies highlight the potential of 4-(6-Chloropyridin-3-yl)-1-methylpiperidin-4-ol in catalysis and material science, particularly in designing metal-organic frameworks (MOFs). Its stability under varying pH conditions makes it a candidate for bioconjugation applications, a hot topic in targeted drug delivery systems. As regulatory standards evolve, the compound's safety profile and degradation pathways are under scrutiny to meet REACH and FDA guidelines.

In conclusion, CAS No. 259522-22-0 represents a nexus of innovation across multiple disciplines. Its adaptability in medicinal chemistry, coupled with emerging industrial applications, positions it as a compound of enduring interest. Future research may unlock novel derivatives, further expanding its footprint in life sciences and beyond.